2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-benzyl-N-[3-(4-chloropyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H17ClN4OS/c18-14-10-20-22(11-14)8-4-7-19-17(23)15-12-24-16(21-15)9-13-5-2-1-3-6-13/h1-3,5-6,10-12H,4,7-9H2,(H,19,23)
• InChI Key: MUYTXGXXFRFFDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NCCCN3C=C(C=N3)Cl
• Molecular Formula: C17H17ClN4OS
• Molecular Weight: 360.9 g/mol

Description

2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This molecule is a thiazole derivative, which is known to have diverse biological activities, including anti-inflammatory, antimicrobial, antitumor, and antiviral properties. The aim of

Scientific Research Applications

Pharmacological Research

Compounds within the benzothiazole and carboxamide families have been investigated for their pharmacological properties. For example, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, highlights the potential of such compounds in treating conditions like insomnia. This research outlines the pharmacokinetics, metabolism, and excretion profiles of the compound, suggesting a framework for studying similar compounds (Renzulli et al., 2011).

Therapeutic Efficacy

Research into therapeutic applications, such as the antidepressant and anticonvulsant effects of benzo[d]thiazol derivatives, underscores the therapeutic potential of structurally related compounds. The study demonstrates the process of synthesizing and evaluating the efficacy of these compounds in preclinical models, offering a pathway to understanding how "2-benzyl-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1,3-thiazole-4-carboxamide" could be applied in therapeutic contexts (Qing‐Hao Jin et al., 2019).

Environmental and Health Safety Studies

Investigations into the environmental and health impacts of chemical compounds are critical. Studies such as those measuring urinary concentrations of metabolites from pyrethroid insecticides in populations provide essential data on exposure levels and potential health risks. These studies are crucial for regulatory and health safety assessments and may offer insights into how related compounds are studied for environmental health impacts (Barr et al., 2010).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.